Cas no 1268008-16-7 (1-cyclopropanecarbonyl-3,3-dimethylpiperazine)

• Product Name: 1-cyclopropanecarbonyl-3,3-dimethylpiperazine
• CAS No: 1268008-16-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 4584574
• PubChem ID: 71695500
• Update Time: 2025-08-03

1-cyclopropanecarbonyl-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-3,3-dimethylpiperazine
• Methanone, cyclopropyl(3,3-dimethyl-1-piperazinyl)-

• Inchi： 1S/C10H18N2O/c1-10(2)7-12(6-5-11-10)9(13)8-3-4-8/h8,11H,3-7H2,1-2H3
• InChI Key： MFLLUTUMZCKQQF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCNC(C)(C)C1)=O

Additional information on 1-cyclopropanecarbonyl-3,3-dimethylpiperazine

Chemical Profile of 1-cyclopropanecarbonyl-3,3-dimethylpiperazine (CAS No. 1268008-16-7)

1-cyclopropanecarbonyl-3,3-dimethylpiperazine, identified by its Chemical Abstracts Service number CAS No. 1268008-16-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane moiety linked to a carbonyl group and a dimethylpiperazine ring, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropane ring, known for its strained three-membered structure, often influences the reactivity and pharmacological properties of compounds containing this motif. In contrast, the dimethylpiperazine moiety is frequently employed in drug design to modulate solubility, bioavailability, and receptor interactions.

The synthesis of 1-cyclopropanecarbonyl-3,3-dimethylpiperazine involves multi-step organic transformations that highlight the synthetic prowess in constructing complex heterocyclic frameworks. The incorporation of the cyclopropanecarbonyl group introduces a polar functionality that can participate in various chemical reactions, including nucleophilic additions and condensations. This versatility makes the compound a valuable intermediate in the preparation of more intricate molecules. Recent advances in catalytic methods have further refined the synthesis of such derivatives, enabling higher yields and purities with reduced environmental impact.

One of the most compelling aspects of 1-cyclopropanecarbonyl-3,3-dimethylpiperazine is its potential application in medicinal chemistry. The combination of the cyclopropane ring and the dimethylpiperazine scaffold suggests possible interactions with biological targets such as enzymes and receptors. Studies have indicated that molecules with similar structural features may exhibit properties relevant to central nervous system (CNS) disorders, including modulation of neurotransmitter pathways. For instance, derivatives of this class have been explored for their potential role in enhancing cognitive function or as precursors for novel antipsychotic agents.

Recent research has delved into the pharmacokinetic behavior of compounds containing the 1-cyclopropanecarbonyl-3,3-dimethylpiperazine core. The cyclopropane ring can influence metabolic stability, while the dimethylpiperazine group may affect blood-brain barrier penetration. These factors are critical in determining the overall efficacy and safety profile of drug candidates. Computational modeling techniques have been instrumental in predicting these properties before experimental validation, streamlining the drug discovery process. Such methodologies leverage advanced algorithms to simulate molecular interactions, providing insights into how modifications to the core structure might enhance therapeutic outcomes.

The role of 1-cyclopropanecarbonyl-3,3-dimethylpiperazine as a building block extends beyond CNS applications. Its unique structural features make it a candidate for developing novel agrochemicals or materials with specialized properties. For example, derivatives of this compound have shown promise as intermediates in synthesizing polymers with enhanced mechanical strength or chemical resistance. The strained nature of the cyclopropane ring can be exploited to create materials with tailored reactivity or stability under extreme conditions.

In conclusion, 1-cyclopropanecarbonyl-3,3-dimethylpiperazine (CAS No. 1268008-16-7) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its structural characteristics—particularly the cyclopropane and dimethylpiperazine moieties—offer opportunities for designing molecules with specific biological activities. As research continues to uncover new synthetic strategies and pharmacological insights, compounds like this will remain at the forefront of innovation in chemical biology and drug development.